Cas no 2624129-40-2 (4-(1-Nitrosopiperidin-2-yl)butanoic acid)

• Product Name: 4-(1-Nitrosopiperidin-2-yl)butanoic acid
• CAS No: 2624129-40-2
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5640033
• PubChem ID: 165904848
• Update Time: 2025-06-07

4-(1-Nitrosopiperidin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2624129-40-2
• 4-(1-nitrosopiperidin-2-yl)butanoic acid
• EN300-27751981
• 4-(1-Nitrosopiperidin-2-yl)butanoic acid

• Inchi： 1S/C9H16N2O3/c12-9(13)6-3-5-8-4-1-2-7-11(8)10-14/h8H,1-7H2,(H,12,13)
• InChI Key： ZKQFBOVUMMBDCJ-UHFFFAOYSA-N
• SMILES： O=NN1CCCCC1CCCC(=O)O

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70Ų

Additional information on 4-(1-Nitrosopiperidin-2-yl)butanoic acid

Introduction to 4-(1-Nitrosopiperidin-2-yl)butanoic acid (CAS No. 2624129-40-2)

4-(1-Nitrosopiperidin-2-yl)butanoic acid (CAS No. 2624129-40-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a nitroso group and a piperidine ring, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and potential applications of 4-(1-Nitrosopiperidin-2-yl)butanoic acid.

The chemical structure of 4-(1-Nitrosopiperidin-2-yl)butanoic acid is defined by its molecular formula, C₁₀H₁₅N₃O₃. The presence of the nitroso group (–NO) and the piperidine ring (C₅H₉N) imparts unique chemical and biological properties to this compound. The nitroso group is known for its ability to participate in redox reactions and to modulate the activity of various enzymes and receptors. The piperidine ring, on the other hand, is a common structural motif in many biologically active compounds, contributing to the compound's overall stability and bioavailability.

In recent years, significant research has been conducted to explore the biological activities of 4-(1-Nitrosopiperidin-2-yl)butanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(1-Nitrosopiperidin-2-yl)butanoic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests that the compound could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(1-Nitrosopiperidin-2-yl)butanoic acid has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was found to be effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-(1-Nitrosopiperidin-2-yl)butanoic acid have also been investigated to assess its potential for clinical use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Additionally, it has been found to have low toxicity at therapeutic doses, making it a promising candidate for further development as a drug.

In terms of synthetic methods, several approaches have been developed to produce 4-(1-Nitrosopiperidin-2-yl)butanoic acid. One common method involves the reaction of 2-piperidone with nitric oxide followed by carboxylation to form the final product. Another approach involves the use of transition metal-catalyzed reactions to construct the piperidine ring and introduce the nitroso group. These synthetic routes are highly efficient and can be scaled up for industrial production.

The potential applications of 4-(1-Nitrosopiperidin-2-yl)butanoic acid extend beyond its direct therapeutic use. For example, it can be used as a lead compound for the development of new drugs with improved efficacy and reduced side effects. Additionally, its unique chemical structure makes it an excellent candidate for use in drug delivery systems, where it can be conjugated with other therapeutic agents to enhance their stability and target specificity.

In conclusion, 4-(1-Nitrosopiperidin-2-yl)butanoic acid (CAS No. 2624129-40-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potent biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge.